Cas no 29907-70-8 (2-Propanone, 1-(2,5-dimethoxy-4-methylphenyl)-)

• Product Name: 2-Propanone, 1-(2,5-dimethoxy-4-methylphenyl)-
• CAS No: 29907-70-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1439652
• PubChem ID: 596716
• Update Time: 2025-04-20

2-Propanone, 1-(2,5-dimethoxy-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2,5-dimethoxy-4-methylphenyl)-
• 1-(2,5-dimethoxy-4-methylphenyl)propan-2-one
• SCHEMBL25281976
• 1-(2,5-Dimethoxy-4-methylphenyl)acetone #
• 2-Propanone, 1-(2,5-dimethoxy-p-tolyl)-
• 29907-70-8
• HVGSPGNDKJUCDF-UHFFFAOYSA-N
• DTXSID60344412

• Inchi： 1S/C12H16O3/c1-8-5-12(15-4)10(6-9(2)13)7-11(8)14-3/h5,7H,6H2,1-4H3
• InChI Key： HVGSPGNDKJUCDF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(=CC=1CC(C)=O)OC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53